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Compound of Interest

Compound Name: 1-Cyclohexyl-2-propen-1-one

Cat. No.: B107354 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-cyclohexyl-2-propen-1-one, ensuring compliance with safety protocols

and minimizing environmental impact.

Hazard Profile and Safety Data
1-Cyclohexyl-2-propen-1-one is classified as a hazardous chemical, and it is imperative to

handle it with appropriate precautions.[1] The compound poses several risks, including acute

toxicity if swallowed or in contact with skin, and it can cause severe skin burns and eye

damage.
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Property Value Source

Molecular Formula C9H14O PubChem

Molecular Weight 138.21 g/mol PubChem

Appearance Colorless to pale yellow liquid CymitQuimica[2]

CAS Number 2177-34-6 PubChem[3]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Acute toxicity, Dermal

(Category 4), Skin corrosion

(Category 1B), Serious eye

damage (Category 1)

Sigma-Aldrich

Personal Protective Equipment (PPE)
When handling 1-cyclohexyl-2-propen-1-one, especially during disposal procedures, the use

of appropriate personal protective equipment is mandatory to prevent exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

This includes taking off immediately all contaminated clothing.

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator. A

recommended filter type is for organic gases and vapors (Type A, Brown).[1]

Step-by-Step Disposal Protocol
The disposal of 1-cyclohexyl-2-propen-1-one must be conducted in a manner that ensures

the safety of laboratory personnel and prevents environmental contamination. Do not let the

product enter drains.

Waste Collection:
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Collect waste 1-cyclohexyl-2-propen-1-one in a designated, properly labeled, and sealed

container.

The container should be compatible with the chemical and stored in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents, strong

bases, and strong reducing agents.[4]

Spill Management:

In the event of a spill, do not breathe vapors or aerosols and avoid substance contact.

Ensure adequate ventilation and evacuate the area if necessary.

Cover drains to prevent entry into the sewer system.

Use a liquid-absorbent material (e.g., Chemizorb®) to take up the spill.

Collect the absorbed material and any contaminated soil or surfaces into a suitable

container for disposal.

Final Disposal:

Dispose of the chemical waste and any contaminated materials through an approved

waste disposal plant.

All disposal activities must be in accordance with federal, state, and local environmental

regulations.

Experimental Workflow for Disposal
The logical flow for the proper disposal of 1-cyclohexyl-2-propen-1-one is illustrated in the

diagram below. This workflow outlines the key decision points and actions required from the

point of waste generation to its final disposal.
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Caption: Disposal workflow for 1-cyclohexyl-2-propen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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